Cas no 885277-38-3 (Quinazoline,4-chloro-2-(4-fluorophenyl)-6-methyl-)

Quinazoline,4-chloro-2-(4-fluorophenyl)-6-methyl- is a halogenated quinazoline derivative with a molecular structure featuring a chloro substituent at the 4-position, a 4-fluorophenyl group at the 2-position, and a methyl group at the 6-position. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a versatile intermediate in the synthesis of biologically active molecules. The presence of both chloro and fluoro substituents enhances its reactivity, facilitating further functionalization. Its well-defined structure and stability make it suitable for applications in medicinal chemistry, particularly in the development of kinase inhibitors or antimicrobial agents. The compound is typically handled under controlled conditions due to its halogenated nature.

Quinazoline,4-chloro-2-(4-fluorophenyl)-6-methyl- structure

885277-38-3 structure

Product Name:Quinazoline,4-chloro-2-(4-fluorophenyl)-6-methyl-

CAS No:885277-38-3

MF:C₁₅H₁₀ClFN₂

MW:272.704705715179

CID:711433

PubChem ID:53407922

Update Time:2025-09-28

Quinazoline,4-chloro-2-(4-fluorophenyl)-6-methyl- Chemical and Physical Properties

Names and Identifiers

- Quinazoline,4-chloro-2-(4-fluorophenyl)-6-methyl-
- 4-CHLORO-2-(4-FLUORO-PHENYL)-6-METHYL-QUINAZOLINE
- 4-chloro-2-(4-fluorophenyl)-6-methylquinazoline
- 4-CHLORO-2-(4-FLUOROPHENYL)-6-METHYL-QUINAZOLINE,
- Quinazoline,4-chloro-2-(4-fluorophenyl)-6-methyl
- AKOS012384108
- 885277-38-3
- AB19775
- DTXSID90696113
- Inchi： 1S/C15H10ClFN2/c1-9-2-7-13-12(8-9)14(16)19-15(18-13)10-3-5-11(17)6-4-10/h2-8H,1H3
- InChI Key： AFKGWMYNJCOWDJ-UHFFFAOYSA-N
- SMILES： ClC1=C2C=C(C)C=CC2=NC(C2C=CC(=CC=2)F)=N1

Computed Properties

Exact Mass: 272.05200
Monoisotopic Mass: 272.0516542g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 19
Rotatable Bond Count: 1
Complexity: 307
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing
Topological Polar Surface Area: 25.8Å²

Experimental Properties

PSA: 25.78000
LogP: 4.39770

Quinazoline,4-chloro-2-(4-fluorophenyl)-6-methyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM142720-1g	4-Chloro-2-(4-fluoro-phenyl)-6-methyl-quinazoline	885277-38-3	97%	1g	$549	2021-08-05
Alichem	A189011014-1g	4-Chloro-2-(4-fluorophenyl)-6-methylquinazoline	885277-38-3	97%	1g	$521.40	2023-08-31
Chemenu	CM142720-1g	4-Chloro-2-(4-fluoro-phenyl)-6-methyl-quinazoline	885277-38-3	97%	1g	$***	2023-05-29
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1531279-1g	4-Chloro-2-(4-fluorophenyl)-6-methylquinazoline	885277-38-3	98%	1g	￥3223.00	2024-04-27
Crysdot LLC	CD11032975-1g	4-Chloro-2-(4-fluorophenyl)-6-methylquinazoline	885277-38-3	97%	1g	$581	2024-07-18